Cas no 1803593-38-5 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 1803593-38-5
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD28397563
• CID: 5220730
• PubChem ID: 122199280
• Update Time: 2025-06-13

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-(2-chlorophenyl)propan-2-ol
• hydrochloride

• MDL： MFCD28397563
• Inchi： 1S/C9H12ClNO.ClH/c10-9-4-2-1-3-7(9)5-8(12)6-11;/h1-4,8,12H,5-6,11H2;1H
• InChI Key： ZNDBEKHIMRPCGC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)C(O)CN.Cl

Additional information on hydrochloride

Comprehensive Overview of Hydrochloride (CAS No. 1803593-38-5): Properties, Applications, and Industry Insights

The compound with CAS No. 1803593-38-5, commonly referred to as hydrochloride, has garnered significant attention in pharmaceutical and chemical research due to its versatile properties. This article delves into its molecular characteristics, industrial applications, and answers frequently searched questions about its stability, synthesis, and compatibility with other compounds. The hydrochloride salt form is particularly valued for enhancing solubility and bioavailability, making it a cornerstone in drug formulation.

Recent trends highlight growing interest in hydrochloride derivatives for their role in optimizing drug delivery systems. Researchers and manufacturers frequently search for terms like "hydrochloride solubility in water", "CAS 1803593-38-5 synthesis pathway", and "hydrochloride vs. free base efficacy". These queries reflect the compound's relevance in addressing challenges such as poor absorption rates and thermal stability in active pharmaceutical ingredients (APIs).

From a structural perspective, 1803593-38-5 exhibits a crystalline form that ensures consistent purity, a critical factor for regulatory compliance in Good Manufacturing Practice (GMP) environments. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) are routinely employed to validate its chemical integrity. Such rigor aligns with industry demands for transparency in pharmaceutical intermediates and excipients.

Environmental and safety considerations are also pivotal. Unlike volatile organic compounds, hydrochloride salts typically demonstrate low ecological toxicity, aligning with green chemistry principles. This attribute resonates with sustainability-focused initiatives, answering searches like "eco-friendly hydrochloride alternatives" or "CAS 1803593-38-5 biodegradability". Moreover, its non-hygroscopic nature reduces storage constraints, a practical advantage for logistics.

Innovation in hydrochloride-based formulations continues to evolve, particularly in extended-release tablets and injectables. For instance, combining 1803593-38-5 with polymer matrices has shown promise in controlled-release applications, a topic frequently explored in patent filings. This synergy addresses patient compliance issues by minimizing dosing frequency—a key concern in chronic disease management.

To conclude, CAS No. 1803593-38-5 exemplifies how hydrochloride chemistry bridges scientific rigor with practical utility. Its adaptability across therapeutic areas—from oncology to neurology—underscores its enduring value. As research advances, this compound will likely remain at the forefront of discussions on drug optimization and sustainable synthesis methodologies.